Cas no 115609-00-2 (1,4-Diazabicyclo[2.2.2]octane,2-phenyl-)

1,4-Diazabicyclo[2.2.2]octane,2-phenyl- structure
115609-00-2 structure
Product Name:1,4-Diazabicyclo[2.2.2]octane,2-phenyl-
CAS No:115609-00-2
MF:C12H16N2
MW:188.268842697144
CID:130835
PubChem ID:19994185
Update Time:2025-04-19

1,4-Diazabicyclo[2.2.2]octane,2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[2.2.2]octane,2-phenyl-
    • 2-PHENYL-1,4-DIAZABICYCLO[2.2.2]OCTANE
    • 1,4-Diazabicyclo[2.2.2]octane,2-phenyl-(9CI)
    • 3-phenyl-1,4-diazabicyclo[2.2.2]octane
    • DTXSID30601746
    • SCHEMBL4434015
    • 115609-00-2
    • Inchi: 1S/C12H16N2/c1-2-4-11(5-3-1)12-10-13-6-8-14(12)9-7-13/h1-5,12H,6-10H2
    • InChI Key: FCCQUKLZAKFQEK-UHFFFAOYSA-N
    • SMILES: N12CCN(CC1)CC2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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